Cas no 1005616-15-8 ((5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 1005616-15-8
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5381795
• Update Time: 2025-06-14

(5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(1,3-Dimethyl-1H-pyrazol-4-yl)methylene]-2-(4-morpholinyl)-4(5H)-thiazolone
• (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C13H16N4O2S/c1-9-10(8-16(2)15-9)7-11-12(18)14-13(20-11)17-3-5-19-6-4-17/h7-8H,3-6H2,1-2H3
• InChI Key： STZYHHOWKMDFSY-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CN(C)N=C2C)C(=O)N=C1N1CCOCC1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.0±55.0 °C(Predicted)
• pka: 0.86±0.10(Predicted)

Additional information on (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one

Exploring the Potential of (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS 1005616-15-8) in Modern Research

The compound (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one, identified by its CAS number 1005616-15-8, has garnered significant attention in the fields of medicinal chemistry and drug discovery. This heterocyclic molecule, featuring a unique combination of pyrazole, thiazolone, and morpholine moieties, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting protein kinases and modulating cellular signaling pathways, which are critical in diseases like cancer and inflammatory disorders.

In recent years, the search for small-molecule inhibitors and kinase modulators has intensified, driven by the need for more effective and selective treatments. The structural complexity of 1005616-15-8 allows it to interact with specific biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Its Z-configuration and the presence of a methylidene group further enhance its binding affinity, a feature often explored in fragment-based drug design.

The rise of computational chemistry and AI-driven drug discovery has also brought compounds like (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one into the spotlight. Tools such as molecular docking and quantitative structure-activity relationship (QSAR) models are being employed to predict its interactions with potential targets. This aligns with the growing trend of virtual screening, where researchers prioritize compounds with high ligand efficiency and drug-likeness scores.

Another area of interest is the compound's potential role in epigenetic modulation. With the increasing focus on epigenetic therapies, particularly in oncology, the morpholine and thiazolone components of 1005616-15-8 could be key to designing inhibitors of histone deacetylases (HDACs) or DNA methyltransferases (DNMTs). These targets are central to current research on cancer cell reprogramming and immune evasion mechanisms.

From a synthetic perspective, the compound's multi-step synthesis and chirality present both challenges and opportunities. Chemists are exploring green chemistry approaches to optimize its production, reducing the use of hazardous reagents and improving yields. This resonates with the broader push for sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In conclusion, (5Z)-5-[(1,3-dimethyl-1H-pyrazol-4-yl)methylidene]-2-(morpholin-4-yl)-4,5-dihydro-1,3-thiazol-4-one (CAS 1005616-15-8) represents a versatile and intriguing molecule with multifaceted applications. Its relevance to drug discovery, kinase research, and epigenetics ensures its continued study in academic and industrial settings. As advancements in cheminformatics and precision medicine evolve, this compound may well become a cornerstone in the development of next-generation therapeutics.